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Compound of Interest

Compound Name: (Perfluorohexyl)ethylene

CAS No.: 25291-17-2

Cat. No.: B1293885

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

(Perfluorohexyl)ethylene (also known as 1H,1H,2H-Perfluoro-1-octene). The information

presented herein is essential for the structural elucidation, identification, and quality control of

this fluorinated compound in research and development settings. This document includes

tabulated nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data,

detailed experimental protocols, and visualizations of the analytical workflow and data

relationships.

Spectroscopic Data Summary
The following tables summarize the key quantitative data obtained from ¹H NMR, ¹³C NMR, ¹⁹F

NMR, IR, and MS analyses of (Perfluorohexyl)ethylene.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Spectroscopic Data for (Perfluorohexyl)ethylene[1]
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Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

5.97 dddd 17.2, 10.4, 7.6, 7.6 -CH=CH₂

5.96 dddd 17.2, 1.6, 1.2, 1.2 -CH=CHH (trans)

5.80 dddd 10.4, 1.6, 1.2, 1.2 -CH=CHH (cis)

2.5 - 2.1 m - -CH₂-CF₂-

Solvent: CDCl₃, Reference: Tetramethylsilane (TMS) at 0.00 ppm.

Table 2: ¹³C NMR Spectroscopic Data for (Perfluorohexyl)ethylene*

Chemical Shift (δ) ppm Multiplicity Assignment

131.9 t (J = 21.3 Hz) -CH=CH₂

124.9 t (J = 5.5 Hz) -CH=CH₂

120 - 105 (complex) m -CF₂- chain

32.6 t (J = 22.5 Hz) -CH₂-CF₂-

*Data for the structurally similar compound 1H,1H,2H-Perfluoro-1-decene is used as a

reference due to the limited availability of public data for (Perfluorohexyl)ethylene. The

chemical shifts for the vinyl and adjacent methylene carbons are expected to be very similar.[2]

Table 3: ¹⁹F NMR Spectroscopic Data for (Perfluorohexyl)ethylene*
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Chemical Shift (δ) ppm Multiplicity Assignment

-81.2 t -CF₃

-114.7 m -CH₂-CF₂-

-122.2 m -CF₂-

-123.1 m -CF₂-

-123.8 m -CF₂-

-126.5 m -CF₂-CF₃

*Data for the structurally similar compound 1H,1H,2H-Perfluoro-1-decene is used as a

reference. The chemical shifts are relative to CFCl₃.[2]

Infrared (IR) Spectroscopy
Table 4: IR Absorption Bands for (Perfluorohexyl)ethylene

Wavenumber (cm⁻¹) Intensity Assignment

3095 Medium =C-H stretch

2965, 2920 Medium C-H stretch (CH₂)

1645 Strong C=C stretch

1420 Medium =CH₂ scissoring

1250 - 1050 Very Strong C-F stretch

960 Strong =CH₂ wag

Technique: Neat liquid film on KBr plates.[3]

Mass Spectrometry (MS)
Table 5: Mass Spectrometry Fragmentation Data for (Perfluorohexyl)ethylene[1][4]
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m/z Relative Intensity (%)
Tentative Fragment
Assignment

346 <1 [M]⁺

327 1.4 [M-F]⁺

281 1.9 [M-C₂F₅]⁺

257 1.6 [M-C₂H₂F₅]⁺

169 1.3 [C₃F₇]⁺

131 4.2 [C₃F₅]⁺

119 3.2 [C₂F₅]⁺

100 3.0 [C₂F₄]⁺

95 1.2 [C₂HF₄]⁺

77 100.0 [C₂HF₂]⁺

69 14.6 [CF₃]⁺

51 24.0 [CHF₂]⁺

Ionization: Electron Ionization (EI) at 70 eV.

Experimental Protocols
The following are detailed methodologies for the spectroscopic analysis of

(Perfluorohexyl)ethylene.

NMR Spectroscopy
1. Sample Preparation:

Approximately 5-10 mg of (Perfluorohexyl)ethylene is dissolved in 0.6-0.7 mL of deuterated

chloroform (CDCl₃) containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

The solution is transferred to a 5 mm NMR tube.
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2. ¹H NMR Spectroscopy:

Instrument: 400 MHz NMR Spectrometer.

Parameters:

Pulse Program: zg30

Number of Scans: 16

Relaxation Delay (d1): 1.0 s

Acquisition Time (aq): 3.98 s

Spectral Width (sw): 20.5 ppm

Processing:

The Free Induction Decay (FID) is Fourier transformed with a line broadening of 0.3 Hz.

The spectrum is phased and baseline corrected.

The residual CHCl₃ signal is referenced to 7.26 ppm.

3. ¹³C NMR Spectroscopy:

Instrument: 100 MHz NMR Spectrometer.

Parameters:

Pulse Program: zgpg30 (proton decoupled)

Number of Scans: 1024

Relaxation Delay (d1): 2.0 s

Acquisition Time (aq): 1.36 s

Spectral Width (sw): 240 ppm

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293885?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Processing:

The FID is Fourier transformed with a line broadening of 1.0 Hz.

The spectrum is phased and baseline corrected.

The CDCl₃ triplet is referenced to 77.16 ppm.

4. ¹⁹F NMR Spectroscopy:

Instrument: 376 MHz NMR Spectrometer.

Parameters:

Pulse Program: zg30

Number of Scans: 64

Relaxation Delay (d1): 1.5 s

Acquisition Time (aq): 0.8 s

Spectral Width (sw): 250 ppm

Processing:

The FID is Fourier transformed with a line broadening of 0.5 Hz.

The spectrum is phased and baseline corrected. An external reference of CFCl₃ (0 ppm) is

used.

Infrared (IR) Spectroscopy
1. Sample Preparation:

A drop of neat (Perfluorohexyl)ethylene is placed between two potassium bromide (KBr)

plates to form a thin liquid film.[5]

2. Data Acquisition:
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Instrument: Fourier Transform Infrared (FTIR) Spectrometer.

Parameters:

Spectral Range: 4000 - 400 cm⁻¹

Resolution: 4 cm⁻¹

Number of Scans: 16

Procedure:

A background spectrum of the empty sample compartment is recorded.

The KBr plates with the sample are placed in the sample holder.

The sample spectrum is recorded and automatically ratioed against the background

spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
1. Sample Introduction and Chromatography:

Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

Sample Preparation: The neat liquid is diluted 1:1000 in dichloromethane.

GC Parameters:

Injector Temperature: 250 °C

Injection Volume: 1 µL (split ratio 50:1)

Carrier Gas: Helium, constant flow of 1.0 mL/min

Column: HP-5MS (30 m x 0.25 mm x 0.25 µm)

Oven Program: Initial temperature of 40 °C held for 2 min, then ramped at 15 °C/min to

200 °C and held for 2 min.
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2. Mass Spectrometry:

MS Parameters:

Ion Source: Electron Ionization (EI)

Ionization Energy: 70 eV

Source Temperature: 230 °C

Quadrupole Temperature: 150 °C

Mass Range: m/z 40 - 400

Mandatory Visualizations
The following diagrams illustrate key workflows and relationships in the spectroscopic analysis

of (Perfluorohexyl)ethylene.
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Caption: Experimental workflow for the spectroscopic analysis of (Perfluorohexyl)ethylene.
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Caption: Logical relationship of spectroscopic data for structural elucidation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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